Cas no 895652-04-7 (N-(2,5-dimethoxyphenyl)-2-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 895652-04-7
• MF: C₂₆H₂₁FN₂O₅
• MW: 460.453750371933
• CID: 6256213
• PubChem ID: 16801119
• Update Time: 2025-11-01

N-(2,5-dimethoxyphenyl)-2-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• AKOS024608991
• N-(2,5-dimethoxyphenyl)-2-(3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide
• N-(2,5-dimethoxyphenyl)-2-[3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• F1609-0621
• 895652-04-7
• N-(2,5-dimethoxyphenyl)-2-[3-(4-fluorobenzoyl)-4-oxoquinolin-1-yl]acetamide

• Inchi： 1S/C26H21FN2O5/c1-33-18-11-12-23(34-2)21(13-18)28-24(30)15-29-14-20(25(31)16-7-9-17(27)10-8-16)26(32)19-5-3-4-6-22(19)29/h3-14H,15H2,1-2H3,(H,28,30)
• InChI Key： WQDZOEXWFSPEDW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C(C2C=CC=CC=2N(C=1)CC(NC1C=C(C=CC=1OC)OC)=O)=O)=O

Computed Properties

• Exact Mass: 460.14344994g/mol
• Monoisotopic Mass: 460.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.9Ų

Additional information on N-(2,5-dimethoxyphenyl)-2-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

N-(2,5-Dimethoxyphenyl)-2-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide: A Comprehensive Overview

The compound with CAS No. 895652-04-7, known as N-(2,5-dimethoxyphenyl)-2-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a quinoline ring system, a benzoyl group, and a dimethoxyphenyl moiety. The combination of these structural elements contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The quinolinone core of this compound is known to exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that similar quinoline derivatives can effectively inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling.

The presence of the 4-fluorobenzoyl group in the molecule introduces additional electronic and steric effects that enhance its bioavailability and target specificity. Fluorine substitution is a common strategy in medicinal chemistry to improve drug-like properties such as solubility and metabolic stability. This modification has been shown to significantly impact the pharmacokinetic profile of related compounds, making them more suitable for therapeutic applications.

The dimethoxyphenyl substituent further contributes to the molecule's complexity and functionality. Methoxy groups are known to act as electron-donating groups, which can modulate the electronic environment of the aromatic ring and influence interactions with biological targets. In recent studies, dimethoxyphenyl-containing compounds have been reported to exhibit selective binding to certain receptors, making them valuable leads for drug development.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the quinoline core through cyclization reactions, followed by functionalization with the benzoyl and dimethoxyphenyl groups. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to such complex molecules, reducing production costs and improving scalability.

Biologically, this compound has shown promising activity in preclinical models. Studies conducted by researchers at leading pharmaceutical companies have demonstrated its ability to modulate key cellular pathways involved in neurodegenerative diseases. For example, it has been found to inhibit beta-secretase (BACE1), an enzyme implicated in Alzheimer's disease pathology. These findings underscore its potential as a lead compound for developing novel therapeutics targeting neurodegenerative conditions.

In addition to its therapeutic potential, this compound also serves as a valuable tool for studying molecular recognition and drug design principles. Its structure provides an excellent platform for exploring how different functional groups influence binding affinity and selectivity. Recent computational studies using molecular docking techniques have revealed insights into its interaction patterns with target proteins, paving the way for rational drug design strategies.

Looking ahead, further research is needed to fully elucidate the mechanism of action of this compound and optimize its pharmacokinetic properties for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic agent.

In summary, N-(2,5-dimethoxyphenyl)-2-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide represents a cutting-edge molecule with significant potential in both chemical synthesis and drug discovery. Its unique structure and promising biological activity make it a focal point for ongoing research efforts aimed at advancing medical science.